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Compound of Interest

Compound Name: PSB 0777 ammonium salt

Cat. No.: B1574459

Get Quote

Introduction & Compound Profile
PSB 0777 (Ammonium Salt) is a potent, high-affinity adenosine A2A receptor full agonist (

= 44.4 nM for rat brain striatal receptors).[1][2] Unlike partial agonists, PSB 0777 induces
robust receptor activation, making it a critical tool for investigating A2A-mediated signaling in
immunology (e.g., CAR-T cell regulation) and neurology.

This guide addresses the specific challenges of handling the ammonium salt form, which

exhibits distinct solubility and stability profiles compared to the free acid. The ammonium salt is

preferred for its enhanced aqueous solubility, yet it requires rigorous moisture control during

DMSO reconstitution to prevent hydrolysis and concentration drift.

Table 1: Physicochemical Specifications
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Property Specification Notes

Compound Name PSB 0777 (Ammonium Salt)
Also known as Axon 4377,

Tocris 4334

Molecular Weight 500.55 g/mol

Critical:[1][2] Do not use the

Free Acid MW (~483.5) for

calculations.

Molecular Formula

Solubility (DMSO) ~100 mM (max)
Recommended stock conc: 10

mM or 50 mM

Solubility (Water) ~100 mM
High aqueous solubility allows

for flexible working dilutions.

Appearance White to off-white solid Hygroscopic; store desiccated.

Pre-Formulation Calculations
Accurate dosing begins with precise molarity calculations. The table below outlines the mass-

to-volume ratios required for standard stock concentrations using the specific Molecular Weight

of 500.55 g/mol .

Table 2: Reconstitution Volumes (Batch Independent)
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Target
Concentration

Mass of PSB 0777
(mg)

Volume of DMSO (

L)
Application

10 mM 1.0 mg
199.8

L

Standard stock for

cell-based assays (

determination).

10 mM 5.0 mg
998.9

L

Bulk stock for high-

throughput screening.

50 mM 5.0 mg
199.8

L

High-concentration

stock for animal

dosing (osmotic

pumps).

100 mM 10.0 mg
199.8

L

Max Solubility Limit.

Risk of precipitation

upon freeze-thaw.

Expert Insight: Always verify the specific batch Molecular Weight on your vial label. Variations in

hydration (water content) or salt stoichiometry can shift the effective MW by 5-10%.

Protocol: Stock Solution Preparation
Materials Required[2][5][6][7][8]

PSB 0777 Ammonium Salt (Solid, stored at -20°C).

Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9% purity, stored in a desiccator.

Vortex Mixer.
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Amber Microcentrifuge Tubes (1.5 mL, sterile).

Step-by-Step Methodology
Phase 1: Environmental Equilibration

Warm-Up: Remove the PSB 0777 vial from -20°C storage. Do not open the vial immediately.

Equilibration: Allow the vial to sit at room temperature for at least 30–60 minutes.

Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the

hygroscopic ammonium salt, causing weighing errors and potential hydrolysis.

Phase 2: Solubilization
Weighing: Weigh the desired amount of PSB 0777 (e.g., 5 mg) into a sterile amber tube.

Record the exact mass to 0.1 mg precision.

Solvent Calculation: Calculate the required DMSO volume:

Addition: Add the calculated volume of anhydrous DMSO. Pipette directly into the center of

the tube, avoiding the walls.

Dissolution: Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be clear and colorless. If particles persist, sonicate in a

water bath at room temperature (max 5 mins). Avoid heating above 30°C to prevent

thermal degradation.

Phase 3: Aliquoting and Storage[3]
Aliquot: Immediately divide the stock into single-use aliquots (e.g., 20–50

L) to avoid freeze-thaw cycles.

Seal: Use Parafilm or screw caps with O-rings to prevent DMSO evaporation or water

absorption.

Store: Place aliquots at -20°C (stable for 6 months) or -80°C (stable for >1 year).
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Workflow Diagram
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Figure 1: Optimized workflow for the preparation of hygroscopic ammonium salt stock solutions

to ensure concentration accuracy.

Biological Application & Mechanism[10]
When applying PSB 0777 in biological assays, it is crucial to understand its signal transduction

pathway to interpret downstream effects correctly.

Mechanism of Action: PSB 0777 binds selectively to the Adenosine A2A receptor (

-coupled GPCR). Activation triggers the exchange of GDP for GTP on the

subunit, stimulating Adenylyl Cyclase (AC). This results in the accumulation of cAMP and
activation of Protein Kinase A (PKA), leading to the phosphorylation of transcription factors like
CREB.

Experimental Usage Note:

Dilution: Dilute the DMSO stock at least 1:1000 into aqueous buffers (final DMSO < 0.1%) to

avoid solvent toxicity.

Controls: Always run a vehicle control (0.1% DMSO) alongside PSB 0777 treatment.

Signaling Pathway Diagram
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Figure 2: Signal transduction cascade initiated by PSB 0777 binding to the Adenosine A2A

receptor.

Troubleshooting & QC
Issue Probable Cause Corrective Action

Precipitation upon thawing
Solution supersaturated or

cold DMSO.

Warm vial to 37°C for 3-5 mins

and vortex. If precipitate

persists, the stock may be

degraded.[3]

Yellowing of solution
Oxidation of the ammonium

salt.

Discard stock. Ensure future

stocks are stored under inert

gas (Nitrogen/Argon) if

possible.

Inconsistent Bioassay Results
DMSO evaporation or water

absorption.

Use single-use aliquots. Never

re-freeze a thawed aliquot

more than once.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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